Cas no 16206-77-2 ((5alpha,6alpha,14alpha)-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3,6-diol)

• Product Name: (5alpha,6alpha,14alpha)-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3,6-diol
• CAS No: 16206-77-2
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 1342121
• PubChem ID: 5491823
• Update Time: 2025-04-20

(5alpha,6alpha,14alpha)-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3,6-diol Chemical and Physical Properties

Names and Identifiers

• (5alpha,6alpha,14alpha)-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3,6-diol
• (4R,4aS,7S,7aR,12bS)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol
• 16206-77-2
• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-methyl-, (5alpha,6alpha,14alpha)-
• DTXSID40167308
• trans-Morphine

• Inchi： 1S/C17H19NO3/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18/h2-5,10-11,13,16,19-20H,6-8H2,1H3/t10-,11-,13+,16+,17+/m1/s1
• InChI Key： BQJCRHHNABKAKU-CNQLIBLSSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)O

Computed Properties

• Exact Mass: 285.136493
• Monoisotopic Mass: 285.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.44
• Boiling Point: 476.2°C at 760 mmHg
• Flash Point: 241.8°C
• Refractive Index: 1.719

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans